Cas no 121880-08-8 (Urs-12-en-30-oic acid,3,22-dihydroxy-, methyl ester, (3b,22a)- (9CI))

• Product Name: Urs-12-en-30-oic acid,3,22-dihydroxy-, methyl ester, (3b,22a)- (9CI)
• CAS No: 121880-08-8
• MF: C₃₁H₅₀O₄
• MW: 486.726310253143
• CID: 151106
• PubChem ID: 129521
• Update Time: 2025-04-19

Urs-12-en-30-oic acid,3,22-dihydroxy-, methyl ester, (3b,22a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-30-oic acid,3,22-dihydroxy-, methyl ester, (3b,22a)- (9CI)
• methyl (1R,2R,4S,4aR,6aR,6aS,6bR,10S,12aR,14bR)-4,10-dihydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-2-carboxylate
• regelindiol A
• methyl (3beta,5xi,18alpha,22alpha)-3,22-dihydroxyurs-12-en-30-oate
• Methyl 3,22-dihydroxyurs-12-ene-30-oate
• Urs-12-en-30-oic acid, 3,22-dihydroxy-, methyl ester, (3beta,22alpha)-
• Methyl 3,22-dihydroxyurs-12-en-30-oate
• 121880-08-8
• DTXSID50924005

• Inchi： 1S/C31H50O4/c1-18-19(26(34)35-8)17-24(33)29(5)15-16-30(6)20(25(18)29)9-10-22-28(4)13-12-23(32)27(2,3)21(28)11-14-31(22,30)7/h9,18-19,21-25,32-33H,10-17H2,1-8H3/t18-,19+,21?,22+,23-,24-,25+,28-,29-,30+,31+/m0/s1
• InChI Key： PQBJUPQYHXRZJY-XCAOBBIWSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)[C@H](C[C@@H](C(=O)OC)[C@H](C)[C@@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 486.37091
• Monoisotopic Mass: 486.37091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 923
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 6.5

Experimental Properties

• Density: 1.11
• Boiling Point: 558.7°Cat760mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.551

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids